Cas no 1478118-72-7 (3-amino-1-(4-fluoro-3-nitrophenyl)propan-1-one)

• Product Name: 3-amino-1-(4-fluoro-3-nitrophenyl)propan-1-one
• CAS No: 1478118-72-7
• MF: C₉H₉FN₂O₃
• MW: 212.177765607834
• CID: 5856010
• PubChem ID: 82341597
• Update Time: 2025-06-29

3-amino-1-(4-fluoro-3-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-fluoro-3-nitrophenyl)propan-1-one
• EN300-1846241
• 1478118-72-7

• Inchi： 1S/C9H9FN2O3/c10-7-2-1-6(9(13)3-4-11)5-8(7)12(14)15/h1-2,5H,3-4,11H2
• InChI Key： METBQMJXSMGZSW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C(CCN)=O

Computed Properties

• Exact Mass: 212.05972032g/mol
• Monoisotopic Mass: 212.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 88.9Ų

Additional information on 3-amino-1-(4-fluoro-3-nitrophenyl)propan-1-one

Professional Introduction to Compound with CAS No. 1478118-72-7 and Product Name: 3-amino-1-(4-fluoro-3-nitrophenyl)propan-1-one

The compound with the CAS number 1478118-72-7 and the product name 3-amino-1-(4-fluoro-3-nitrophenyl)propan-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology. The presence of both amino and nitro functional groups, coupled with a fluorine substituent, makes this molecule a versatile scaffold for further chemical modifications and biological investigations.

Recent studies have highlighted the importance of 3-amino-1-(4-fluoro-3-nitrophenyl)propan-1-one in the development of novel therapeutic agents. Its molecular structure allows for interactions with various biological targets, making it a promising candidate for exploring mechanisms of action in diseases such as cancer, inflammation, and neurological disorders. The fluorine atom in the phenyl ring enhances the metabolic stability of the compound, which is a critical factor in pharmaceutical design. This stability ensures that the drug remains active in the body for longer periods, improving therapeutic efficacy.

In the realm of medicinal chemistry, 3-amino-1-(4-fluoro-3-nitrophenyl)propan-1-one has been investigated for its potential as an intermediate in synthesizing more complex molecules. The amino group provides a site for further derivatization, allowing chemists to attach various pharmacophores that can enhance binding affinity to biological targets. Additionally, the nitro group can be reduced to an amine or converted into other functional groups, providing multiple pathways for structural diversification. These properties make it an invaluable building block in the synthesis of novel compounds with tailored biological activities.

One of the most exciting applications of 3-amino-1-(4-fluoro-3-nitrophenyl)propan-1-one is in the field of oncology. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects on key enzymes involved in cancer cell proliferation and survival. The fluorine substituent has been shown to improve drug delivery and target specificity, reducing off-target effects and minimizing side reactions. These findings are particularly promising for developing next-generation anticancer agents that offer improved safety profiles.

The role of 4-fluoro-3-nitrophenyl groups in medicinal chemistry is well-documented, with numerous reports highlighting their utility in designing bioactive molecules. The fluorine atom enhances lipophilicity and metabolic stability, while the nitro group contributes to electron-withdrawing effects that can modulate reactivity and binding interactions. In 3-amino-1-(4-fluoro-3-nitrophenyl)propan-1-one, these features are combined with a propanone backbone, creating a scaffold that is both flexible and robust.

Advances in computational chemistry have further accelerated the exploration of 3-amino-1-(4-fluoro-3-nitrophenyl)propan-1-one as a lead compound. Molecular modeling techniques have been employed to predict binding affinities and optimize drug-like properties. These computational approaches have identified promising derivatives with enhanced potency and selectivity against disease-relevant targets. Such high-throughput virtual screening methods are becoming increasingly integral to modern drug discovery pipelines.

The synthesis of 3-amino-1-(4-fluoro-3-nitrophenyl)propan-1-one involves multi-step organic transformations that highlight its synthetic versatility. Key synthetic strategies include nucleophilic aromatic substitution reactions to introduce the fluorine atom, followed by nitration to install the nitro group at the desired position on the phenyl ring. The final step involves functionalizing the propanone moiety with an amino group through reductive amination or other suitable methods. These synthetic routes underscore the compound's accessibility and suitability for further derivatization.

In conclusion, 3-amino-1-(4-fluoro-3-nitrophenyl)propan-1-one (CAS No. 1478118-72-7) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it an ideal candidate for developing novel drugs with improved efficacy and safety profiles. Continued research into this compound is expected to yield groundbreaking discoveries that will impact human health positively.